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Compound of Interest

Compound Name: Calcium citrate, anhydrous

Cat. No.: B2430290

CAS Number: 813-94-5

This technical guide provides an in-depth overview of anhydrous calcium citrate, a compound
of significant interest to researchers, scientists, and drug development professionals. This
document outlines its chemical and physical properties, synthesis methodologies, and detailed
analytical procedures for quality control. Furthermore, it explores a key physiological pathway
involving citrate and calcium homeostasis.

Chemical and Physical Properties

Anhydrous calcium citrate, also known as tricalcium dicitrate, is the calcium salt of citric acid.[1]
It is a white, odorless, crystalline powder commonly used as a food additive (E333) and in
dietary calcium supplements.[1] Anhydrous calcium citrate is sparingly soluble in water but
freely soluble in diluted 3N hydrochloric acid and 2N nitric acid.[2]

Table 1: Chemical Identifiers and Properties of Anhydrous Calcium Citrate
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Property Value Reference
CAS Number 813-94-5 [3]
Molecular Formula C12H10Cas014 [3]
Molecular Weight 498.43 g/mol
White, odorless, crystalline
Appearance [2][3]
powder

- Sparingly soluble in water;
Solubility _ , [1][2][3]
insoluble in alcohol

Synthesis of Anhydrous Calcium Citrate

Anhydrous calcium citrate is typically produced through the neutralization of citric acid with a
calcium source, such as calcium hydroxide or calcium carbonate.[4][5] The resulting calcium
citrate precipitates from the solution and can then be filtered, washed, and dried.

General Laboratory Synthesis Protocol

A common laboratory-scale synthesis involves the reaction of an agueous solution of citric acid
with a slurry of calcium hydroxide.[4]

Experimental Protocol:
e Prepare an aqueous solution of citric acid.
o Separately, prepare a uniform slurry of calcium hydroxide in water.

e Slowly add the calcium hydroxide slurry to the citric acid solution with constant stirring. The
reaction is exothermic, and the temperature should be controlled, not exceeding
approximately 60°C.[4]

 After the addition is complete, continue stirring to ensure the reaction goes to completion.
The pH of the resulting slurry should be monitored.

e The precipitated calcium citrate is then collected by filtration.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/monograph4/additive-077-m4.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/monograph4/additive-077-m4.pdf
https://www.pharmaguideline.com/2008/06/method-of-analysis-for-calcium-citrate.html?m=1
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/monograph4/additive-077-m4.pdf
https://en.wikipedia.org/wiki/Calcium_citrate
https://www.pharmaguideline.com/2008/06/method-of-analysis-for-calcium-citrate.html?m=1
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/monograph4/additive-077-m4.pdf
https://patents.google.com/patent/CN1029229C/en
https://patents.google.com/patent/CN103833545A/en
https://patents.google.com/patent/CN1029229C/en
https://patents.google.com/patent/CN1029229C/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2430290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The collected solid is washed with water to remove any unreacted starting materials or
soluble byproducts.

e The washed calcium citrate is then dried at an appropriate temperature (e.g., 150°C) to a
constant weight to yield the anhydrous form.[6][7]

A logical workflow for a typical synthesis process is illustrated below.
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General Synthesis Workflow for Anhydrous Calcium Citrate.

Quality Control and Analytical Procedures

The quality and purity of anhydrous calcium citrate are critical, particularly for its use in
pharmaceutical and food applications. The United States Pharmacopeia (USP) provides
standardized methods for its analysis.[6][8]

Table 2: Summary of USP Quality Control Tests for Calcium Citrate
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Acceptance
Test Method Summary o Reference
Criteria

Titration with 0.05 M

Edetate Disodium
. . 97.5% - 100.5% (on
Assay (Purity) (EDTA) using hydroxy ) ) [61[719]
dried basis)
naphthol blue

indicator.

lon-selective electrode

Limit of Fluoride NMT 0.003% [2][6]
method.
Colorimetric

Heavy Metals comparison with a NMT 0.002% [2][6]

lead standard.

Dithizone extraction
Lead and colorimetric NMT 0.001% [2][6]

determination.

Gravimetric
Acid-Insoluble determination after
) o NMT 0.2% [6][8]
Substances dissolution in

hydrochloric acid.

Detailed Experimental Protocol: Assay by EDTA Titration

This procedure determines the purity of calcium citrate by complexometric titration with EDTA.

Reagents and Equipment:

0.05 M Edetate Disodium (EDTA) standardized solution

3 N Hydrochloric Acid

1 N Sodium Hydroxide

Hydroxy naphthol blue indicator

Analytical balance
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e 50-mL buret

e Magnetic stirrer and stir bar

e Volumetric flasks and pipettes
Procedure:

e Accurately weigh approximately 350 mg of anhydrous calcium citrate, previously dried at
150°C to a constant weight.[7]

» Dissolve the sample in a mixture of 10 mL of water and 2 mL of 3 N hydrochloric acid.[7]
¢ Dilute the solution with water to about 100 mL.[7]
o While stirring, add approximately 30 mL of 0.05 M EDTA solution from a buret.[7]

e Add 15 mL of 1 N sodium hydroxide and about 300 mg of hydroxy naphthol blue indicator.[7]
[9]

o Continue the titration with the 0.05 M EDTA solution until a distinct blue endpoint is observed.

[7]
e Record the total volume of EDTA solution used.

e Each mL of 0.05 M edetate disodium is equivalent to 8.307 mg of anhydrous calcium citrate
(Cas(CsHs07)2).[6][7]

The following diagram illustrates the workflow for the assay of anhydrous calcium citrate.
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Workflow for the Assay of Anhydrous Calcium Citrate by EDTA Titration.
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Role in Cellular Signaling: Calcium-Sensing
Receptor and Citrate Transport

Beyond its role as a simple calcium supplement, the interplay between calcium and citrate is
relevant in physiological processes, such as renal function. In the kidney's proximal tubule, the
Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor, plays a role in regulating the
transport of dicarboxylates like citrate.[10][11]

Activation of the CaSR by extracellular calcium can initiate a signaling cascade that involves G-
proteins (specifically Gq) and Protein Kinase C (PKC).[10][11] This pathway ultimately leads to
the inhibition of apical dicarboxylate transport, which includes citrate reabsorption.[10] This
mechanism may be important in preventing the formation of calcium-based kidney stones by
increasing urinary citrate levels.[10]

The signaling pathway is depicted in the diagram below.
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CaSR Signaling Pathway in Renal Citrate Transport Regulation.

Conclusion

Anhydrous calcium citrate is a well-characterized compound with established methods for its
synthesis and quality assessment. Its role extends beyond being a simple nutritional
supplement, as evidenced by its involvement in complex physiological signaling pathways that
regulate ion transport. This guide provides foundational technical information for professionals
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in research and drug development, offering a basis for further investigation and application of
this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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